Cas no 2125957-04-0 (1-(tert-Butyl) 5-ethyl 3-bromo-2-methyl-1H-indole-1,5-dicarboxylate)
2125957-04-0 structure
Product Name:1-(tert-Butyl) 5-ethyl 3-bromo-2-methyl-1H-indole-1,5-dicarboxylate
CAS No:2125957-04-0
MF:C17H20BrNO4
MW:382.249004364014
CID:5738699
PubChem ID:130340623
Update Time:2023-11-10
1-(tert-Butyl) 5-ethyl 3-bromo-2-methyl-1H-indole-1,5-dicarboxylate Chemical and Physical Properties
Names and Identifiers
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- 2125957-04-0
- 1-(tert-Butyl) 5-ethyl 3-bromo-2-methyl-1H-indole-1,5-dicarboxylate
- 1-(tert-Butyl)5-ethyl3-bromo-2-methyl-1H-indole-1,5-dicarboxylate
- SCHEMBL19255038
- 1H-Indole-1,5-dicarboxylic acid, 3-bromo-2-methyl-, 1-(1,1-dimethylethyl) 5-ethyl ester
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- Inchi: 1S/C17H20BrNO4/c1-6-22-15(20)11-7-8-13-12(9-11)14(18)10(2)19(13)16(21)23-17(3,4)5/h7-9H,6H2,1-5H3
- InChI Key: PZAVNZWAXBPMQU-UHFFFAOYSA-N
- SMILES: BrC1=C(C)N(C(=O)OC(C)(C)C)C2C=CC(C(=O)OCC)=CC=21
Computed Properties
- Exact Mass: 381.05757g/mol
- Monoisotopic Mass: 381.05757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 462
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- Density: 1.35±0.1 g/cm3(Predicted)
- Boiling Point: 458.5±55.0 °C(Predicted)
1-(tert-Butyl) 5-ethyl 3-bromo-2-methyl-1H-indole-1,5-dicarboxylate Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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